Cas no 884495-45-8 (2-Chloro-4-methylnicotinaldehyde)
2-Chloro-4-methylnicotinaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its chloro and methyl substituents on the pyridine ring enhance reactivity, enabling selective functionalization for the preparation of complex molecules. The aldehyde group offers a reactive site for condensation, reduction, or nucleophilic addition reactions, making it valuable in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in multi-step synthetic routes. Its structural features facilitate the development of novel compounds with potential biological activity, particularly in medicinal chemistry applications.
884495-45-8 structure
Product Name:2-Chloro-4-methylnicotinaldehyde
CAS No:884495-45-8
MF:C7H6ClNO
MW:155.581640720367
MDL:MFCD08277288
CID:720171
PubChem ID:44754877
Update Time:2025-10-29
2-Chloro-4-methylnicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-methylnicotinaldehyde
- 2-CHLORO-3-FORMYL-4-METHYLPYRIDINE
- 2-Chloro-3-formyl-4-picoline
- 2-chloro-4-methylpyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde,2-chloro-4-methyl-
- DTXSID40660566
- FT-0691620
- E90129
- AKOS006288144
- EN300-2008752
- A853515
- SCHEMBL14620918
- 2-chloro-4-methyl-3-pyridinecarbaldehyde
- AB44897
- 884495-45-8
- 2-CHLORO-4-METHYLPYRIDINE-3-CARBOXALDEHYDE
- CS-0193063
- AMY7774
- MFCD08277288
-
- MDL： MFCD08277288
- Inchi： 1S/C7H6ClNO/c1-5-2-3-9-7(8)6(5)4-10/h2-4H,1H3
- InChI Key： YKJJHNSTEUWGPK-UHFFFAOYSA-N
- SMILES： ClC1C(C=O)=C(C)C=CN=1
Computed Properties
- Exact Mass: 155.01400
- Monoisotopic Mass: 155.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.269
- Boiling Point: 271℃
- Flash Point: 118℃
- Refractive Index: 1.581
- PSA: 29.96000
- LogP: 1.85590
2-Chloro-4-methylnicotinaldehyde Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-4-methylnicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128930-1g |
2-chloro-4-methylnicotinaldehyde |
884495-45-8 | 95% | 1g |
$355 | 2023-02-18 | |
| Chemenu | CM128930-1g |
2-chloro-4-methylnicotinaldehyde |
884495-45-8 | 95% | 1g |
$352 | 2021-08-05 | |
| Chemenu | CM128930-5g |
2-chloro-4-methylnicotinaldehyde |
884495-45-8 | 95% | 5g |
$972 | 2021-08-05 | |
| eNovation Chemicals LLC | D545403-1g |
2-Chloro-4-methylpyridine-3-carboxaldehyde |
884495-45-8 | 95% | 1g |
$490 | 2024-07-28 | |
| Aaron | AR00H1UP-500mg |
2-Chloro-3-formyl-4-picoline |
884495-45-8 | 95% | 500mg |
$346.00 | 2025-02-12 | |
| Aaron | AR00H1UP-1g |
2-Chloro-3-formyl-4-picoline |
884495-45-8 | 95% | 1g |
$461.00 | 2025-02-12 | |
| 1PlusChem | 1P00H1MD-50mg |
2-Chloro-3-formyl-4-picoline |
884495-45-8 | 95% | 50mg |
$195.00 | 2024-04-20 | |
| 1PlusChem | 1P00H1MD-100mg |
2-Chloro-3-formyl-4-picoline |
884495-45-8 | 95% | 100mg |
$262.00 | 2024-04-20 | |
| 1PlusChem | 1P00H1MD-250mg |
2-Chloro-3-formyl-4-picoline |
884495-45-8 | 95% | 250mg |
$348.00 | 2024-04-20 | |
| 1PlusChem | 1P00H1MD-500mg |
2-Chloro-3-formyl-4-picoline |
884495-45-8 | 95% | 500mg |
$611.00 | 2024-04-20 |
2-Chloro-4-methylnicotinaldehyde Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
884495-45-8 (2-Chloro-4-methylnicotinaldehyde) Related Products
- 36404-88-3(2-Chloronicotinaldehyde)
- 176433-43-5(6-chloro-5-methyl-pyridine-3-carbaldehyde)
- 176433-49-1(2,5-Dichloronicotinaldehyde)
- 92444-99-0(2-Chloro-5-methylpyridine-3-carbaldehyde)
- 215306-02-8(2-Chloropyridine-3,4-dicarboxylic Acid)
- 91591-77-4(2-chloro-4,6-dimethyl-3-Pyridinecarboxaldehyde)
- 884495-38-9(2-Chloro-5-formyl-4-picoline)
- 55304-73-9(2,6-Dichloropyridine-3-carbaldehyde)
- 72093-11-9(2-Chloro-3,4-dimethylpyridine)
- 91591-70-7(2,6-Dichloro-4-methylnicotinaldehyde)
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